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Compound of Interest

Compound Name: Trifluoronitrosomethane

Cat. No.: B1596166 Get Quote

Essential Safety and Handling Guide for
Trifluoronitrosomethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling and

disposal of Trifluoronitrosomethane (CF₃NO). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Physical Properties
Trifluoronitrosomethane is a toxic, blue gaseous compound.[1] It is classified as a liquefied

gas that may explode if heated and is toxic if swallowed, in contact with skin, or if inhaled.[2] It

can cause skin and serious eye irritation, and may cause respiratory irritation.[2] As a simple

asphyxiant, it may displace oxygen and cause rapid suffocation.[2]
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Property Value Source

Molecular Formula CF₃NO [1][2]

Molar Mass 99.012 g/mol [1]

Appearance
Blue to deep-blue gas; Blue-

green solid
[1]

Boiling Point -85 °C (-121 °F; 188 K) [1]

Melting Point -196.6 °C (-321.9 °F; 76.5 K) [1]

Occupational Exposure Limits

(OELs)

No specific OSHA PEL or

ACGIH TLV has been

established for

Trifluoronitrosomethane. All

work should be conducted in a

manner that minimizes

potential exposure.

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Trifluoronitrosomethane. The

following equipment must be worn at all times in the laboratory.
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PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166(EU) or NIOSH (US))

and a face shield.[3]

Protects against gas, vapor,

and potential splashes of

liquefied gas which can cause

frostbite.[2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., butyl rubber).

Fire/flame resistant lab coat

and clothing.[3] Cold insulating

gloves when handling

cylinders.[2]

Prevents skin contact, which

can be toxic and cause

irritation or frostbite.[2]

Respiratory Protection

A full-face respirator with

appropriate cartridges is

required if exposure limits are

exceeded or if irritation is

experienced.[3] In case of

inadequate ventilation, a self-

contained breathing apparatus

(SCBA) should be used.[2]

Protects against inhalation of

the toxic gas, which can cause

respiratory irritation and

systemic toxicity.[2]

Footwear
Closed-toe, chemical-resistant

safety shoes.[2]

Provides protection from spills

and falling objects.

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling of

Trifluoronitrosomethane throughout its lifecycle in the laboratory.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the cylinder for any signs of damage or leaks.

Transport: Use a suitable hand truck to move cylinders; do not drag, roll, or drop them.[1]

Storage:
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Store in a dry, cool, well-ventilated area away from direct sunlight and heat sources.[2]

Do not expose to temperatures exceeding 50°C (125°F).[2]

Securely chain cylinders in an upright position to prevent falling.[2]

Store away from incompatible materials, particularly strong oxidizing agents.[2]

3.2. Handling and Use

Ventilation: All work must be conducted in a properly functioning chemical fume hood.[2]

Gas Monitoring: Gas detectors should be used when toxic or asphyxiating gases may be

released.[2]

Leak Checks: Regularly check systems under pressure for leaks.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.[2]

Equipment: Use non-sparking tools and explosion-proof equipment.[3]

3.3. Disposal Plan

Trifluoronitrosomethane waste must be managed as hazardous waste. The primary

recommended disposal method is incineration by a licensed facility.

Waste Collection: Any residual gas or contaminated materials should be collected in a

suitable, closed, and properly labeled container for disposal.[3]

Contact Professionals: Arrange for disposal with a certified hazardous waste management

company. Provide them with the Safety Data Sheet (SDS) for Trifluoronitrosomethane.

Experimental Neutralization (for advanced users, with caution):

Hydrolysis: While the trifluoromethyl group is generally resistant to hydrolysis, prolonged

reaction with a strong base under controlled conditions may lead to degradation. This

should be performed on a small scale with appropriate monitoring.
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Reduction: Reducing agents such as sodium bisulfite or sodium borohydride may be

effective in neutralizing the nitroso group. These reactions can be vigorous and should

only be attempted by experienced chemists in a controlled setting with appropriate

temperature and addition rate controls.

Thermal Decomposition: Thermal decomposition generates hazardous products including

carbon oxides, hydrogen fluoride, and nitrogen oxides.[2] This method requires specialized

equipment and should only be carried out by trained professionals in a suitable

incineration facility.

Emergency Procedures
Immediate and appropriate response to emergencies is critical.

4.1. Spills and Leaks

Evacuate: Immediately evacuate all personnel from the affected area.[3]

Ventilate: Ensure the area is well-ventilated to disperse the gas.

Stop the Leak (if safe to do so): If it can be done without risk, stop the flow of gas.

Personal Protection: Do not re-enter the area without appropriate PPE, including respiratory

protection.

4.2. Personal Exposure
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

For liquefied gas, thaw frosted parts with

lukewarm water. Do not rub the affected area.

For other contact, immediately remove

contaminated clothing and wash the skin with

soap and plenty of water. Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Ingestion

Unlikely due to its gaseous state. If it occurs, do

NOT induce vomiting. Rinse mouth with water

and seek immediate medical attention.[2]

4.3. Fire

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Hazards: Cylinders may explode if heated.[2] Fire may produce poisonous gases, including

hydrogen fluoride and nitrogen oxides.[2]

Firefighting Actions: Evacuate the area. Use a water spray to cool fire-exposed containers.

Fight fire from a distance due to the risk of explosion. Firefighters must wear gas-tight

chemically protective clothing in combination with a self-contained breathing apparatus.[2]

Workflow Diagrams
Handling and Disposal Workflow
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Caption: Workflow for handling and disposal of Trifluoronitrosomethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1596166?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Logic
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Caption: Logical flow for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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